Cas no 1897141-92-2 (1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine
• CAS No: 1897141-92-2
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5869840
• PubChem ID: 117326822
• Update Time: 2025-06-07

1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine
• 1-[1-(2,4-difluoro-6-methoxyphenyl)cyclopropyl]ethan-1-amine
• 1897141-92-2
• EN300-1769126

• Inchi： 1S/C12H15F2NO/c1-7(15)12(3-4-12)11-9(14)5-8(13)6-10(11)16-2/h5-7H,3-4,15H2,1-2H3
• InChI Key： PUCNBYYTPZIKAN-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C1(C(C)N)CC1)OC)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine

Introduction to 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine (CAS No. 1897141-92-2)

1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 1897141-92-2, this molecule represents a confluence of fluorine-containing aromatic rings and a cyclopropylamine moiety, which together contribute to its distinct chemical and pharmacological properties. This introduction delves into the compound's chemical structure, synthesis, pharmacological relevance, and its alignment with contemporary research trends.

The molecular framework of 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine is characterized by a benzene ring substituted with fluorine atoms at positions 2 and 4, as well as a methoxy group at position 6. This substitution pattern enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The presence of a cyclopropylamine group at the ethyl chain introduces rigidity to the molecule, influencing its binding affinity to biological targets. Such structural motifs are increasingly explored in medicinal chemistry for their ability to modulate enzyme activity and receptor interactions.

The synthesis of 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of the fluorinated aromatic precursor through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Subsequent functionalization introduces the cyclopropylamine moiety, often via reductive amination or nucleophilic addition reactions. The precise control over reaction conditions ensures high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological profile of 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine with remarkable accuracy. Molecular docking studies have revealed that this compound exhibits potential binding interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The fluorine atoms in the aromatic ring enhance electrostatic interactions with polar residues in protein binding pockets, while the cyclopropyl group contributes to steric complementarity.

In the realm of drug discovery, 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine has been investigated for its therapeutic potential in several disease models. Preliminary in vitro studies suggest that it may inhibit the activity of kinases involved in cell proliferation and survival pathways. Additionally, its structural features make it a promising candidate for developing treatments against neurological disorders, where modulation of neurotransmitter receptors is crucial. The compound's ability to cross the blood-brain barrier further enhances its appeal as a neuropharmacological agent.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often improves metabolic stability and binding affinity, making them indispensable in modern drug design. In 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine, the fluorine substituents at positions 2 and 4 contribute to its resistance against enzymatic degradation, thereby extending its half-life in vivo. This property is particularly valuable for drugs that require prolonged therapeutic effects.

Clinical trials are underway to evaluate the safety and efficacy of derivatives inspired by 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine. These trials aim to validate its potential as a lead compound for treating chronic inflammatory conditions and cancers. The cyclopropylamine moiety has been shown to enhance drug-receptor interactions without causing significant off-target effects, making it an attractive scaffold for further optimization.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel compounds like 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine. By analyzing vast datasets of chemical structures and biological responses, these algorithms can predict promising candidates with high precision. This approach has not only shortened development timelines but also increased the success rates of clinical trials.

The environmental impact of fluorinated compounds is another critical consideration in pharmaceutical research. While fluorine enhances drug properties, it also poses challenges in environmental degradation due to its stability. Efforts are being made to develop greener synthetic routes that minimize waste and reduce carbon footprint without compromising efficacy.

Future directions in the study of 1-1-(2,4-difluoro-6-methoxyphenyl)cyclopropylethan-1-amine include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes for complex diseases such as cancer and autoimmune disorders.

In conclusion, 1 - - ( 2 , 4 - difluoro - 6 - methoxyphenyl ) cyc lo prop yle than - - - - - - - am ine ( CAS No . 189714 - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- ) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities . Its synthesis , pharmacological profile , and therapeutic potential align with current research trends , making it a valuable asset in the quest for novel therapeutics . As scientific understanding evolves , further exploration of this compound will undoubtedly yield groundbreaking discoveries .